Cas no 400769-99-5 (1H-Indole-1-carboxylic acid, 3-(bromomethyl)-, phenylmethyl ester)

• Product Name: 1H-Indole-1-carboxylic acid, 3-(bromomethyl)-, phenylmethyl ester
• CAS No: 400769-99-5
• MF: C₁₇H₁₄BrNO₂
• MW: 344.202563762665
• CID: 3966517
• Update Time: 2025-06-11

1H-Indole-1-carboxylic acid, 3-(bromomethyl)-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-1-carboxylic acid, 3-(bromomethyl)-, phenylmethyl ester

• Inchi： 1S/C17H14BrNO2/c18-10-14-11-19(16-9-5-4-8-15(14)16)17(20)21-12-13-6-2-1-3-7-13/h1-9,11H,10,12H2
• InChI Key： YVUXXDSXWQTGBY-UHFFFAOYSA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)C2=C(C=CC=C2)C(CBr)=C1

Additional information on 1H-Indole-1-carboxylic acid, 3-(bromomethyl)-, phenylmethyl ester

1H-Indole-1-carboxylic acid, 3-(bromomethyl)-, phenylmethyl ester (CAS No. 400769-99-5)

1H-Indole-1-carboxylic acid, 3-(bromomethyl)-, phenylmethyl ester (CAS No. 400769-99-5) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential in the development of novel therapeutic agents.

The indole core is a fundamental building block in many biologically active molecules, including natural products and synthetic drugs. The presence of the bromomethyl group and the phenylmethyl ester moiety in this compound adds to its chemical diversity and reactivity, making it a valuable intermediate in organic synthesis and drug discovery.

Recent studies have highlighted the importance of 1H-Indole-1-carboxylic acid, 3-(bromomethyl)-, phenylmethyl ester in the synthesis of indole derivatives with potential therapeutic properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a key intermediate in the synthesis of indole-based inhibitors targeting specific enzymes involved in various diseases, such as cancer and neurodegenerative disorders.

The bromomethyl group in 1H-Indole-1-carboxylic acid, 3-(bromomethyl)-, phenylmethyl ester provides a reactive site for further functionalization, enabling the introduction of various substituents to modulate the biological activity and pharmacological properties of the final product. This flexibility is crucial in the design and optimization of drug candidates.

In addition to its role as an intermediate, 1H-Indole-1-carboxylic acid, 3-(bromomethyl)-, phenylmethyl ester has been explored for its own biological activities. Research has shown that indole derivatives with similar structures exhibit potent anti-inflammatory and antioxidant properties. These findings suggest that this compound may have direct therapeutic applications beyond its use as a synthetic intermediate.

The synthesis of 1H-Indole-1-carboxylic acid, 3-(bromomethyl)-, phenylmethyl ester typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methods, such as transition-metal-catalyzed cross-coupling reactions and palladium-catalyzed C-H activation, have been employed to optimize the synthesis pathway. These methods not only improve efficiency but also reduce environmental impact by minimizing waste generation.

In the context of pharmaceutical research, 1H-Indole-1-carboxylic acid, 3-(bromomethyl)-, phenylmethyl ester has been utilized in high-throughput screening (HTS) campaigns to identify novel lead compounds. Its structural diversity and reactivity make it an attractive candidate for library synthesis and combinatorial chemistry approaches. By screening large libraries of indole derivatives derived from this compound, researchers can rapidly identify hits with desired biological activities.

Furthermore, computational methods have played a crucial role in understanding the structure-activity relationships (SAR) of 1H-Indole-1-carboxylic acid, 3-(bromomethyl)-, phenylmethyl ester and its derivatives. Molecular docking studies and quantum mechanical calculations have provided insights into the binding modes and interactions of these compounds with their target proteins. This information is invaluable for rational drug design and optimization.

In conclusion, 1H-Indole-1-carboxylic acid, 3-(bromomethyl)-, phenylmethyl ester (CAS No. 400769-99-5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for the development of novel therapeutic agents. Ongoing research continues to uncover new applications and optimize synthetic methods, further solidifying its importance in the field.